1-(2-(naphthalen-2-yl)-2-oxoethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(naphthalen-2-yl)-2-oxoethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H18N4O3 and its molecular weight is 422.444. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity and Drug Potential
A study by Chioma et al. (2018) focused on the synthesis of a pyrimidine-based ligand similar to the compound and its metal complexes. These compounds displayed a range of antimicrobial activities, with the Mn(II) complex showing particularly promising results. The study also suggested that these metal complexes have the potential to be used as drugs, highlighting the compound's relevance in medicinal chemistry and antimicrobial research (Chioma et al., 2018).
Metal Ion Sensing and Selectivity
Gosavi-Mirkute et al. (2017) synthesized and characterized compounds including 2-((pyridine-2-yl)methylamino)naphthalene-1,4-dione, which demonstrated remarkable selectivity towards Cu2+ ions. This specificity, along with the color change associated with complexation, indicates the compound's utility in metal ion sensing applications (Gosavi-Mirkute et al., 2017).
Fluorescence Studies and Imaging Applications
Balakrishna et al. (2018) synthesized a compound structurally related to the one and investigated its UV/Vis and fluorescence properties. The compound showed high selectivity and sensitivity for Zn2+ ions, suggesting its potential use as a fluorescent probe for imaging Zn2+ ions in biological systems (Balakrishna et al., 2018).
Anticonvulsant Activity and Neurological Research
Ghareb et al. (2017) conducted a study on novel naphthalen-2-yl acetate and related derivatives as potential anticonvulsant agents. Their findings indicate the compound's relevance in neurological research and drug development for treating convulsions (Ghareb et al., 2017).
Chemosensor Abilities for Transition Metal Ions
Patil et al. (2017) examined vitamin K3 derivatives, including compounds structurally similar to the one , for their chemosensor abilities towards transition metal ions. This study underscores the compound's potential in detecting and differentiating metal ions, which is crucial in environmental and analytical chemistry (Patil et al., 2017).
Properties
IUPAC Name |
1-(2-naphthalen-2-yl-2-oxoethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18N4O3/c30-22(20-10-9-18-6-1-2-7-19(18)13-20)16-28-21-8-4-12-27-23(21)24(31)29(25(28)32)15-17-5-3-11-26-14-17/h1-14H,15-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWBFKMIGDRWLBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C(=O)CN3C4=C(C(=O)N(C3=O)CC5=CN=CC=C5)N=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.